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Compound of Interest

Compound Name: RU-302

Cat. No.: B10829960 Get Quote

Essential Safety and Handling Guide for RU-302
For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety, handling, and disposal information for

the pan-TAM inhibitor, RU-302. Given the absence of a publicly available, specific Safety Data

Sheet (SDS) for RU-302, the following guidance is based on general safety protocols for

handling potent, powdered research compounds. It is imperative to supplement this guide with

a thorough risk assessment and adherence to your institution's specific safety procedures.

Chemical and Storage Information
RU-302 is identified as a pan-TAM inhibitor used in research, particularly in the context of

cancer studies.[1][2] It is crucial to handle this compound with care due to its potential

biological activity.

Chemical Identifier Value

CAS Number 1182129-77-6

Molecular Formula C24H24F3N3O2S

Molecular Weight 475.53 g/mol
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Proper storage is critical to maintain the integrity of RU-302. The lyophilized powder should be

stored at -20°C and is stable for up to 36 months.[1] Once in solution, it should be stored at

-20°C and used within one month to avoid degradation.[1]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against accidental exposure. The

following table outlines the recommended PPE for handling RU-302, based on standard

laboratory safety practices for potent compounds.

Body Part Recommended Protection Rationale

Hands

Nitrile or other chemically

resistant gloves. Consider

double-gloving.

Prevents skin contact and

absorption. Double-gloving

provides an extra layer of

protection.

Eyes

Safety glasses with side

shields or chemical splash

goggles.

Protects eyes from airborne

particles and splashes.

Respiratory

A NIOSH-approved respirator

(e.g., N95 or higher) should be

used when handling the

powder outside of a certified

chemical fume hood.

Prevents inhalation of the

powdered compound, which

can be a primary route of

exposure.

Body
A fully buttoned laboratory

coat.

Protects skin and personal

clothing from contamination.

Operational Plan: Handling and Spill Cleanup
Adherence to a strict operational plan minimizes the risk of exposure and contamination.

Engineering Controls
Chemical Fume Hood: All handling of powdered RU-302, including weighing and preparing

solutions, should be conducted in a certified chemical fume hood to minimize inhalation

exposure.
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Ventilation: Ensure adequate general laboratory ventilation.

Personal Hygiene
Wash hands thoroughly with soap and water after handling RU-302, before leaving the

laboratory, and before eating, drinking, or smoking.

Avoid touching your face, eyes, or other exposed skin with gloved hands.

Remove contaminated PPE carefully to avoid cross-contamination and dispose of it as

chemical waste.

Spill Cleanup
In the event of a spill of powdered RU-302:

Evacuate and Secure: Immediately alert others in the area and restrict access to the spill

site.

Don Appropriate PPE: Wear the recommended respiratory, eye, hand, and body protection.

Contain the Spill: Gently cover the spill with absorbent material suitable for chemical spills to

avoid generating dust.

Clean the Area: Carefully collect the absorbed material using non-sparking tools and place it

in a sealed, labeled container for hazardous waste.

Decontaminate: Clean the spill area with a suitable laboratory decontaminant, followed by

soap and water.

Dispose of Waste: All contaminated materials, including cleaning supplies and PPE, must be

disposed of as hazardous chemical waste.

Disposal Plan
All waste materials contaminated with RU-302 must be treated as hazardous chemical waste.

Solid Waste: Used PPE, contaminated absorbent materials, and empty vials should be

collected in a designated, sealed, and clearly labeled hazardous waste container.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b10829960?utm_src=pdf-body
https://www.benchchem.com/product/b10829960?utm_src=pdf-body
https://www.benchchem.com/product/b10829960?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10829960?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Liquid Waste: Unused solutions containing RU-302 should be collected in a separate,

sealed, and labeled hazardous waste container. Do not pour chemical waste down the drain.

Regulatory Compliance: All waste disposal must be carried out in strict accordance with

local, state, and federal regulations. Consult your institution's Environmental Health and

Safety (EHS) department for specific disposal procedures.

First Aid Measures
In case of accidental exposure, immediate action is critical.

Exposure Route First Aid Procedure

Inhalation

Move the individual to fresh air immediately. If

breathing is difficult, administer oxygen. Seek

immediate medical attention.

Skin Contact

Remove contaminated clothing. Immediately

flush the affected area with copious amounts of

water for at least 15 minutes. Seek medical

attention.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.

Ingestion

Do NOT induce vomiting. If the person is

conscious, rinse their mouth with water. Seek

immediate medical attention.

Safe Handling Workflow
The following diagram illustrates a logical workflow for the safe handling of RU-302 in a

laboratory setting.
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Caption: A logical workflow for the safe handling of RU-302, from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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